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Compound of Interest

Compound Name: 4-Nitrocinnamonitrile

Cat. No.: B019025

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for 4-
Nitrocinnamonitrile (CAS 27892-88-2) was not available at the time of writing. The following
information is a synthesis of data from structurally related compounds, general knowledge of
nitro and nitrile compounds, and limited available toxicological data. This guide is not a
substitute for a substance-specific Safety Data Sheet. Always consult the SDS provided by the
supplier before handling this chemical.

Introduction and Hazard Overview

4-Nitrocinnamonitrile is an organic compound containing both a nitro group (-NOz) and a
nitrile group (-C=N) attached to a cinnamonitrile backbone. The presence of these functional
groups suggests potential for significant health hazards. Aromatic nitro compounds can be toxic
and may have effects on the blood (methemoglobinemia), while nitriles can release cyanide in
the body, leading to severe systemic toxicity. Therefore, 4-Nitrocinnamonitrile should be
handled with extreme caution as a potentially highly toxic substance.

Due to the lack of a specific Safety Data Sheet (SDS), a definitive Globally Harmonized System
(GHS) classification is not available. However, based on the hazards of related compounds
such as 4-Nitrobenzonitrile, the following GHS classifications are plausible and should be
assumed until a specific SDS is available.

Anticipated GHS Classification (Based on Related Compounds):
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Acute Toxicity, Oral: Category 2 or 3

Acute Toxicity, Dermal: Category 3 or 4

Acute Toxicity, Inhalation: Category 3 or 4

Serious Eye Damage/Eye Irritation: Category 2

Skin Corrosion/Irritation: Category 2

Toxicological Data Summary

The available toxicological data for 4-Nitrocinnamonitrile is limited. A single study provides an
acute toxicity value in mice.

Test Route Species Value Reference

LD50 (Lethal

Intraperitoneal Mouse 800 mg/kg
Dose 50)

Interpretation and Causality:

The intraperitoneal LD50 of 800 mg/kg in mice suggests moderate acute toxicity via this route
of exposure. However, this single data point is insufficient to fully characterize the toxicological
profile of 4-Nitrocinnamonitrile. The primary routes of occupational exposure are typically
inhalation, dermal contact, and ingestion. The toxicity of nitriles is often associated with their in
vivo metabolism to cyanide, which can inhibit cellular respiration. The nitro group can also
contribute to toxicity through mechanisms such as oxidative stress and the formation of
methemoglobin.

Hazard Identification and GHS Labeling

While a specific GHS label for 4-Nitrocinnamonitrile is not available, based on related
compounds, the following pictograms, signal word, hazard statements, and precautionary
statements should be anticipated.
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Element Anticipated Information
Pictograms l#.Skull and Crossbonesl#.Exclamation Mark
Signal Word Danger

Hazard Statements

H300: Fatal if swallowed. (Based on 4-
Nitrobenzonitrile) H311: Toxic in contact with
skin. (Based on 4-Nitrobenzonitrile) H315:
Causes skin irritation. (Based on 4-
Nitrophthalonitrile) H319: Causes serious eye
irritation. (Based on 4-Nitrophthalonitrile) H331:
Toxic if inhaled. (Based on 4-Nitrobenzonitrile)
EUHO032: Contact with acids liberates very toxic

gas (hydrogen cyanide). (General for nitriles)

Precautionary Statements

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P280:
Wear protective gloves/protective clothing/eye
protection/face protection. Response:
P301+P310: IF SWALLOWED: Immediately call
a POISON CENTER or doctor/physician.
P302+P352: IF ON SKIN: Wash with plenty of
water. P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P312: Call a POISON
CENTER or doctor/physician if you feel unwell.
Storage: P403+P233: Store in a well-ventilated
place. Keep container tightly closed. P405:
Store locked up. Disposal: P501: Dispose of
contents/container to an approved waste

disposal plant.
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Experimental Protocols for Safe Handling

The following protocols are based on best practices for handling highly toxic solid chemicals.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 4-Nitrocinnamonitrile to determine
the appropriate level of PPE. The following is a general guideline:

Hand Protection: Wear nitrile or other chemically resistant gloves. Double gloving is

recommended.
o Eye Protection: Wear chemical safety goggles and a face shield.

» Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of
splashing, a chemical-resistant apron or suit should be used.

o Respiratory Protection: Use a certified respirator with an appropriate cartridge for organic
vapors and particulates if handling outside of a fume hood or in case of a spill.

PPE Selection Workflow

Standard PPE:
- Nitrile Gloves (double;
- Safety Goggles
- Lab Coat

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.

Engineering Controls
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» Ventilation: Always handle 4-Nitrocinnamonitrile in a well-ventilated area, preferably within
a certified chemical fume hood.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in good working order.

Safe Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.

» Keep the container tightly closed and store in a locked cabinet or other secure area.

Spill and Disposal Procedures

o Spill: In case of a spill, evacuate the area and prevent the spread of the material. Wear
appropriate PPE and clean up the spill using an absorbent material. Place the waste in a
sealed, labeled container for disposal.

o Disposal: Dispose of 4-Nitrocinnamonitrile and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.

First-Aid Measures

Immediate medical attention is crucial in case of exposure to 4-Nitrocinnamonitrile.
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If
breathing is difficult, give oxygen. If breathing
has stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion . . . :
unconscious person. Seek immediate medical
attention.

Emergency Response Logic
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Caption: Logical flow of actions in an emergency.

Conclusion

4-Nitrocinnamonitrile is a chemical that requires careful handling due to its potential for high
toxicity. The presence of both nitro and nitrile functional groups suggests multiple pathways for
adverse health effects. The lack of a specific Safety Data Sheet necessitates a highly cautious
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approach, assuming a high hazard level based on structurally similar compounds.
Researchers, scientists, and drug development professionals must prioritize safety by using
appropriate personal protective equipment, engineering controls, and following established
safe handling protocols. In the event of any exposure, immediate and appropriate first-aid
measures should be taken, and professional medical attention must be sought without delay.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
4-Nitrocinnamonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019025#health-and-safety-data-for-4-
nitrocinnamonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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